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Compound of Interest

3,4-Dichloro-4'-
Compound Name:
ethylbenzophenone

Cat. No.: B1349919

Essential Safety and Handling Guide for 3,4-
Dichloro-4'-ethylbenzophenone

This guide provides crucial safety and logistical information for the handling and disposal of
3,4-Dichloro-4'-ethylbenzophenone in a laboratory setting. The following procedures are
based on best practices for handling similar chemical compounds and are intended to ensure
the safety of researchers, scientists, and drug development professionals.

l. Personal Protective Equipment (PPE)

When handling 3,4-Dichloro-4'-ethylbenzophenone, it is imperative to use appropriate
personal protective equipment to minimize exposure and ensure personal safety. The following
PPE is recommended:

e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.[1][2]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[1] Always
inspect gloves for tears or holes before use and change them frequently.
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o Lab Coat/Gown: A long-sleeved lab coat or an impermeable gown should be worn to
protect the skin and clothing.[1][3]

o Closed-toe Shoes: Always wear closed-toe shoes in the laboratory.[2]

o Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved
respirator with a particulate filter should be used.[1] Work should ideally be conducted in a
well-ventilated area or under a chemical fume hood.[1][4]

Il. Health Hazard Information

While a specific Safety Data Sheet (SDS) for 3,4-Dichloro-4'-ethylbenzophenone is not
readily available, data from structurally similar compounds suggest the following potential
hazards:

Eye Irritation: May cause serious eye irritation.[1]

Skin Irritation: May cause skin irritation.[1]

Respiratory Irritation: Inhalation of dust may cause respiratory irritation.[1]

Long-term Effects: Some benzophenone derivatives are suspected of causing cancer and
may cause damage to organs through prolonged or repeated exposure.[5]

1ll. Physical and Chemical Properties

Property Value

Molecular Formula C15H12CI20

Molecular Weight 279.16 g/mol

Boiling Point 407.2 £ 45.0 °C (Predicted)
Density 1.244 + 0.06 g/cm3 (Predicted)

(Source: ChemicalBook)[6]

IV. Operational Plan for Safe Handling

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.vigon.com/product/neo-heliopan-bb-benzophenone-3/?doc=PACKET/502661packet.pdf&namee=NeoHeliopanBBBenzophenone3AllDocuments
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.vigon.com/product/neo-heliopan-bb-benzophenone-3/?doc=PACKET/502661packet.pdf&namee=NeoHeliopanBBBenzophenone3AllDocuments
https://www.vigon.com/product/neo-heliopan-bb-benzophenone-3/?doc=PACKET/502661packet.pdf&namee=NeoHeliopanBBBenzophenone3AllDocuments
https://www.gebauer.com/hubfs/docs/SDS%202024%20Update/Ethyl%20Chloride%20SDS.pdf
https://www.benchchem.com/product/b1349919?utm_src=pdf-body
https://www.vigon.com/product/neo-heliopan-bb-benzophenone-3/?doc=PACKET/502661packet.pdf&namee=NeoHeliopanBBBenzophenone3AllDocuments
https://www.vigon.com/product/neo-heliopan-bb-benzophenone-3/?doc=PACKET/502661packet.pdf&namee=NeoHeliopanBBBenzophenone3AllDocuments
https://www.vigon.com/product/neo-heliopan-bb-benzophenone-3/?doc=PACKET/502661packet.pdf&namee=NeoHeliopanBBBenzophenone3AllDocuments
https://www.sigmaaldrich.com/KR/en/sds/mm/8.01801?userType=undefined
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9474523_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A systematic approach to handling 3,4-Dichloro-4'-ethylbenzophenone is essential to
maintain a safe laboratory environment.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Wear appropriate PPE, including chemical-resistant gloves, when handling the container.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[7]

o Keep the container tightly closed when not in use.[7]

2. Weighing and Preparation:

 All weighing and solution preparation should be conducted in a chemical fume hood to
minimize inhalation exposure.

o Use a disposable weighing paper or boat to avoid contamination of balances.

e Ensure all necessary PPE is worn correctly before handling the compound.

3. Experimental Use:

» Handle the compound in a well-ventilated area, preferably within a fume hood.

e Avoid generating dust.

o Keep containers closed when not actively in use.

o Wash hands thoroughly after handling, even if gloves were worn.[1]

4. Spills and Leaks:

 In the event of a spill, evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection, before attempting to clean up.
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For small spills, carefully sweep up the solid material and place it in a labeled container for
hazardous waste disposal.[1]

Avoid raising dust.

Clean the spill area with a suitable solvent and then wash with soap and water.

For large spills, contact your institution's environmental health and safety department.

V. First Aid Measures

In case of exposure, follow these first aid procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[5]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[7]

VI. Disposal Plan

All waste containing 3,4-Dichloro-4'-ethylbenzophenone must be treated as hazardous
waste.

o Solid Waste: Collect all solid waste, including contaminated PPE (gloves, weighing papers,
etc.), in a clearly labeled, sealed container for hazardous chemical waste.

» Liquid Waste: Collect any solutions containing the compound in a labeled, sealed container
for hazardous chemical waste.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Contact your institution's environmental health and safety department for specific disposal
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procedures.[1]
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Caption: Workflow for the safe handling of 3,4-Dichloro-4'-ethylbenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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